Cas no 1468750-96-0 (3-oxo-1-(propylsulfanyl)cyclobutane-1-carboxylic acid)

• Product Name: 3-oxo-1-(propylsulfanyl)cyclobutane-1-carboxylic acid
• CAS No: 1468750-96-0
• Molecular Formula: C₈H₁₂O₃S
• Molecular Weight: 188.244081497192
• CID: 5856009
• PubChem ID: 65129867

3-oxo-1-(propylsulfanyl)cyclobutane-1-carboxylic acid Properties

Names and Identifiers

• 3-oxo-1-(propylsulfanyl)cyclobutane-1-carboxylic acid
• EN300-1122256
• 1468750-96-0
• AKOS014463093

• InChIKey： CTFRURWNXQTHPM-UHFFFAOYSA-N
• Inchi： 1S/C8H12O3S/c1-2-3-12-8(7(10)11)4-6(9)5-8/h2-5H2,1H3,(H,10,11)
• SMILES： S(CCC)C1(C(=O)O)CC(C1)=O

Computed Properties

• Exact Mass: 188.05071541g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 188.05071541g/mol
• Heavy Atom Count: 12
• Complexity: 204
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Topological Polar Surface Area: 79.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates